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Compound Name: o-Toluoyl chloride

Cat. No.: B044031 Get Quote

An In-depth Technical Guide to o-Toluoyl Chloride: Chemical Properties and Structure

Introduction
o-Toluoyl chloride, also known as 2-methylbenzoyl chloride, is a significant chemical

intermediate in the field of organic synthesis.[1][2][3] With the chemical formula C₈H₇ClO, this

compound is a member of the acyl halide family and is characterized by a benzoyl chloride

core with a methyl group at the ortho position.[4] Its high reactivity, stemming from the

electrophilic carbonyl carbon, makes it a versatile reagent for introducing the o-toluoyl group

into various molecules.[3] This guide provides a comprehensive overview of its chemical

properties, structure, reactivity, and key experimental protocols for professionals in research

and drug development.

Chemical Structure and Identification
o-Toluoyl chloride consists of a benzene ring substituted with a carbonyl chloride group and a

methyl group on the adjacent carbon atom (ortho position).[4] This structure leads to specific

steric and electronic effects that influence its reactivity compared to its meta and para isomers.

[3]

Table 1: Identification of o-Toluoyl chloride
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Identifier Value

IUPAC Name 2-methylbenzoyl chloride[5][6]

Synonyms
o-Methylbenzoyl chloride, 2-Toluoyl chloride, o-

Toluic acid chloride[2][7]

CAS Number 933-88-0[7][8]

Molecular Formula C₈H₇ClO[7][8]

Molecular Weight 154.59 g/mol [5][8]

InChI Key GPZXFICWCMCQPF-UHFFFAOYSA-N[4][9]

| Canonical SMILES | CC1=CC=CC=C1C(=O)Cl[4] |

Physicochemical Properties
o-Toluoyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][4] It is sensitive

to moisture and should be stored under dry, inert conditions to prevent hydrolysis.[2][4]

Table 2: Physicochemical Properties of o-Toluoyl chloride

Property Value

Appearance
Clear pale yellow to yellow to faintly pink
liquid[4][7]

Melting Point -18°C[7]

Boiling Point
213.5 °C at 760 mmHg[7], 88-90 °C at 12

mmHg[2][10][11]

Density 1.17 g/cm³[7], 1.185 g/mL at 25 °C[10][11]

Refractive Index n20/D 1.5549[7][10][11]

Flash Point 76 °C / 168.8 °F[2], 84.1 °C[7]

Water Solubility Reacts with water[1][7][12]
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| Storage | Room temperature, under inert atmosphere, moisture sensitive[7][12] |

Reactivity and Applications
The primary reactivity of o-toluoyl chloride is centered on the electrophilic carbonyl carbon,

making it an excellent acylating agent.[3][4] It readily undergoes nucleophilic acyl substitution

with a variety of nucleophiles.

Reaction with Alcohols: It reacts with alcohols to form esters, a reaction often carried out in

the presence of a non-nucleophilic base like pyridine to neutralize the HCl byproduct.[1]

Reaction with Amines: The reaction with primary or secondary amines yields amides.[1] This

is a fundamental transformation in the synthesis of many pharmaceuticals.

Reaction with Water (Hydrolysis): o-Toluoyl chloride reacts with water to form o-toluic acid

and hydrochloric acid.[1][4] This is why it must be handled under anhydrous conditions.[4]

Friedel-Crafts Acylation: It can be used to acylate aromatic compounds in the presence of a

Lewis acid catalyst.

Reaction with Organometallic Compounds: It reacts with reagents like Grignard and

organolithium compounds, enabling the formation of new carbon-carbon bonds.[1]

Pyrolysis: Flash vacuum pyrolysis of o-toluoyl chloride at high temperatures yields

benzocyclobutenone.[11][12][13]

Due to its reactivity, o-toluoyl chloride is a crucial building block in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1][4] It is used in the synthesis of quinolinone

compounds, which act as SARS-CoV 3CLpro inhibitors, and in the preparation of

benzooxaboroles as anti-inflammatory agents.[7][11]

Experimental Protocols
Synthesis of o-Toluoyl Chloride from o-Toluic Acid

A common and high-yield method for preparing o-toluoyl chloride is the reaction of o-toluic

acid with a chlorinating agent such as thionyl chloride (SOCl₂).[3][4]
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Methodology:

Apparatus Setup: A 1000 mL reaction flask is equipped with a mechanical stirrer, a

thermometer, a reflux condenser, and an exhaust gas absorption system to handle the HCl

and SO₂ byproducts.[14]

Charging Reagents: The flask is charged with 540.56 g of o-toluic acid, 571.0 g of thionyl

chloride, and 2 g of N,N-dimethylformamide (DMF) which acts as a catalyst.[3][14]

Reaction: The mixture is heated to 90°C and stirred.[3][14] The reaction is monitored and

maintained at this temperature for 3 hours, during which the solid o-toluic acid dissolves and

the solution becomes transparent.[14]

Workup: After the reaction is complete, the excess thionyl chloride is removed under reduced

pressure (vacuum distillation).[3][14]

Product: The resulting product is o-toluoyl chloride. This protocol has been reported to

yield 612.7 g (99.7% yield) with a purity of 98.8%.[3][14]

Visualizations
The following diagrams illustrate key logical and experimental workflows related to o-toluoyl
chloride.
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Synthesis of o-Toluoyl Chloride
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Caption: Workflow for the synthesis of o-Toluoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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